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Compound of Interest

Compound Name:
2-(2,4-Difluorophenoxy)propanoic

acid

CAS No.: 52043-21-7

Cat. No.: B1312038

Get Quote

This guide provides a comprehensive technical overview of 2-(2,4-
Difluorophenoxy)propanoic acid (CAS No. 52043-21-7), a fluorinated aromatic carboxylic

acid. Designed for researchers, chemists, and professionals in drug discovery and material

science, this document synthesizes key information on its synthesis, characterization, potential

applications, and safe handling. The narrative emphasizes the rationale behind methodological

choices, ensuring a deep understanding of the compound's properties and utility.

Core Compound Identification
2-(2,4-Difluorophenoxy)propanoic acid is a member of the phenoxypropionic acid family,

distinguished by the presence of two fluorine atoms on the phenyl ring. This substitution is a

common strategy in medicinal and agricultural chemistry to enhance metabolic stability, binding

affinity, and other pharmacokinetic properties.
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Property Value Source

IUPAC Name

2-(2,4-

difluorophenoxy)propanoic

acid

[1][2]

CAS Number 52043-21-7 [1][3][4]

Molecular Formula C₉H₈F₂O₃ [1][2]

Molecular Weight 202.16 g/mol [2]

Canonical SMILES
CC(C(=O)O)OC1=C(C=C(F)C

=C1)F
[2]

InChI Key
WAKAFGLBHPKARJ-

UHFFFAOYSA-N
[2]

Purity Typically ≥96-97% [2][4]

Synthesis Pathway: Williamson Ether Synthesis
The most direct and common route for preparing 2-(2,4-Difluorophenoxy)propanoic acid is

the Williamson ether synthesis. This method involves the reaction of a phenoxide with an alkyl

halide. In this context, 2,4-difluorophenol is deprotonated by a strong base to form the

nucleophilic 2,4-difluorophenoxide, which then attacks an electrophilic 2-halopropanoate

derivative.

The choice of a non-aqueous, polar aprotic solvent like dimethyl sulfoxide (DMSO) is critical.[5]

DMSO effectively solvates the cation of the base (e.g., K⁺ from KOH), leaving the phenoxide

anion highly reactive. This enhances the rate of the Sₙ2 reaction and allows the reaction to

proceed at moderate temperatures (20-80°C), minimizing potential side reactions.[5]
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Caption: Quality control workflow for verifying synthesized chemical compounds.

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard technique for assessing the purity of non-volatile organic acids. [6]*

Method: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid) and an organic solvent

like acetonitrile.

Detection: UV-Vis detection at a wavelength corresponding to the aromatic chromophore

(approx. 254 nm).

Outcome: A single major peak indicates high purity, with the area percentage used for

quantification.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR): While specific spectra for this exact compound are not

publicly available, ¹H and ¹³C NMR are definitive for structural elucidation. Expected ¹H NMR

signals would include a doublet for the methyl protons, a quartet for the alpha-proton, and

complex multiplets in the aromatic region due to fluorine coupling.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. [7]For this molecule, the exact mass is 202.0441 g/mol . Techniques like Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS) can be employed. [6][8]Fragmentation patterns, such as the

characteristic loss of CO₂ from the deprotonated molecule, can provide further structural

confirmation. [7]

Applications in Research and Development
Phenoxypropionic acids are a well-established class of biologically active molecules. The

introduction of fluorine atoms can significantly alter a molecule's properties, making 2-(2,4-
Difluorophenoxy)propanoic acid a valuable intermediate for research.

Pharmaceutical Development: Many related phenoxypropionic acid derivatives are known

non-steroidal anti-inflammatory drugs (NSAIDs). [9][10]This structural motif is often used to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://repository.ubn.ru.nl/bitstream/handle/2066/304605/1/304605.pdf
https://www.creative-proteomics.com/resource/propanoic-acid-properties-production-application-analysis.htm
https://cdnmedia.eurofins.com/apac/media/14227673/analytical-method-summaries-december-2023.pdf
https://repository.ubn.ru.nl/bitstream/handle/2066/304605/1/304605.pdf
https://www.benchchem.com/product/b1312038/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-4-difluorophenoxy-propanoic-acid
https://www.benchchem.com/product/b1312038/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-4-difluorophenoxy-propanoic-acid
https://www.chemimpex.com/products/23503
https://pubmed.ncbi.nlm.nih.gov/20954731/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


target enzymes like cyclooxygenase (COX). The difluoro-substitution pattern on the phenyl

ring could be explored to create analogues with modified potency, selectivity, or

pharmacokinetic profiles, potentially leading to safer or more effective anti-inflammatory

agents. [9][10]* Agrochemicals: This chemical class is also prominent in herbicides. [9]The

fluorine atoms can enhance herbicidal activity and selectivity, making this compound a

potential building block for developing new crop protection agents. [9]

Safety and Handling
According to available Safety Data Sheets (SDS), 2-(2,4-Difluorophenoxy)propanoic acid
requires careful handling in a laboratory setting. [2][3]

Hazard Class Statement Precautionary Phrases

Acute Toxicity
H302: Harmful if
swallowed

P264, P270, P301+P310

Skin Irritation H315: Causes skin irritation P280, P303+P361+P353

Eye Irritation
H319: Causes serious eye

irritation
P280, P305+P351+P338

| Respiratory Irritation | H335: May cause respiratory irritation | P260, P271, P304+P340 |

Source:[2]

Handling Recommendations:

Use only in a well-ventilated area, preferably within a chemical fume hood. [11]* Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat. [12]* Avoid breathing dust, fumes, or vapors. [11]* Wash

hands thoroughly after handling. [2] Storage:

Keep the container tightly closed in a dry and well-ventilated place. [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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